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Abstract
Creatine Hydrochloride (Creatine HCl) has emerged as a popular alternative to the more

extensively studied creatine monohydrate, primarily due to its enhanced aqueous solubility.

This technical guide provides a comprehensive overview of the core physicochemical

properties of Creatine HCl, intended to inform researchers, scientists, and professionals in

drug development. This document details key quantitative parameters, outlines experimental

protocols for their determination, and visualizes relevant biological pathways and experimental

workflows.

Introduction
Creatine, an endogenous nitrogenous organic acid, plays a pivotal role in cellular energy

homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal

muscle and brain. In its phosphorylated form, phosphocreatine, it serves as a rapid reserve of

high-energy phosphate for the regeneration of adenosine triphosphate (ATP). While creatine

monohydrate has been the subject of extensive research, its relatively low aqueous solubility

can present formulation challenges. Creatine Hydrochloride (C4H9N3O2·HCl) is a salt form of

creatine designed to overcome this limitation by attaching a hydrochloride group, thereby

increasing its solubility and potentially influencing its bioavailability.[1][2] A thorough

understanding of its physicochemical properties is paramount for the rational design of novel

formulations and for predicting its behavior in biological systems.
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Physicochemical Properties
The fundamental physicochemical characteristics of Creatine Hydrochloride are summarized in

the tables below. These properties are critical for formulation development, analytical method

development, and understanding its behavior in vitro and in vivo.

General Properties
Property Value Source(s)

Chemical Name
2-(1-Methylguanidino)acetic

acid hydrochloride
[2]

Molecular Formula C4H10ClN3O2 [2]

Molecular Weight 167.59 g/mol [2]

Appearance
White to off-white crystalline

solid
[2]

CAS Number 17050-09-8 [2]

Quantitative Physicochemical Data
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Parameter Value Conditions Source(s)

Melting Point 215 - 218 °C N/A [2]

Aqueous Solubility

Significantly higher

than Creatine

Monohydrate;

reported to be ~38-40

times more soluble.

Room Temperature [3][4]

pKa (Guanidinium

Group)

The guanidinium

group is strongly

basic. While a precise

experimental pKa for

the HCl salt is not

readily available, the

pKb of creatine's

guanidino group is

11.02, indicating the

corresponding pKa of

its conjugate acid is

2.98. The guanidinium

group in Creatine HCl

will be protonated at

physiological pH.

25 °C [5][6]

pKa (Carboxylic Acid

Group)
~2.63 - 3.8 25 °C [1][7]

Experimental Protocols
Detailed and reproducible experimental methodologies are crucial for the accurate

characterization of physicochemical properties. The following sections outline protocols for

determining key parameters of Creatine Hydrochloride.

Determination of Aqueous Solubility (Shake-Flask
Method)
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Objective: To determine the equilibrium solubility of Creatine Hydrochloride in water at a

specified temperature.

Methodology:

Preparation: An excess amount of Creatine Hydrochloride powder is added to a known

volume of deionized water in a sealed, screw-capped glass vial.

Equilibration: The vial is placed in a thermostatically controlled shaking water bath set to the

desired temperature (e.g., 25 °C). The mixture is agitated for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Preparation: After equilibration, the suspension is allowed to stand to

permit the settling of undissolved solid. An aliquot of the supernatant is carefully withdrawn

using a syringe.

Separation of Undissolved Solid: The collected supernatant is filtered through a 0.45 µm

syringe filter to remove any remaining undissolved particles.

Quantification: The concentration of dissolved Creatine Hydrochloride in the clear filtrate is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection. A standard calibration curve is prepared using

solutions of known Creatine Hydrochloride concentrations to ensure accurate quantification.

Calculation: The solubility is calculated from the measured concentration and expressed in

units such as g/L or mg/mL.

Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of crystalline Creatine Hydrochloride.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Creatine Hydrochloride is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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Initial Determination (Rapid Heating): A preliminary rapid heating is performed to obtain an

approximate melting point range.

Accurate Determination (Slow Heating): A fresh sample is prepared, and the temperature is

raised to approximately 10-15 °C below the approximate melting point. The heating rate is

then reduced to 1-2 °C per minute.

Observation and Recording: The temperature at which the first liquid appears (onset of

melting) and the temperature at which the last solid particle disappears (completion of

melting) are recorded. This range represents the melting point of the substance.

Determination of pKa (Potentiometric Titration)
Objective: To determine the acid dissociation constant (pKa) of the ionizable groups in Creatine

Hydrochloride.

Methodology:

Solution Preparation: A precise weight of Creatine Hydrochloride is dissolved in a known

volume of deionized, carbonate-free water to create a solution of known concentration (e.g.,

0.1 M).

Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated

pH electrode and a magnetic stirrer.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

precise increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the system to equilibrate.

Data Analysis: A titration curve is generated by plotting the measured pH against the volume

of titrant added. The pKa value is determined from the pH at the half-equivalence point,

which is the point where half of the acidic functional group has been neutralized. For a

compound with multiple pKa values, multiple inflection points will be observed on the titration

curve.
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Visualizations
Diagrams are provided below to illustrate a key biological pathway involving creatine and a

typical experimental workflow.
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Caption: The Creatine Phosphagen energy system in muscle cells.
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Solubility Determination Workflow
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Caption: Experimental workflow for solubility determination.

Conclusion
Creatine Hydrochloride presents distinct physicochemical properties compared to creatine

monohydrate, most notably its enhanced aqueous solubility. This characteristic may offer

advantages in the development of certain dosage forms, such as liquid formulations. The data

and protocols presented in this guide provide a foundational resource for researchers and drug

development professionals working with this compound. A comprehensive understanding of

these properties is essential for optimizing formulations, ensuring stability, and predicting the in

vivo performance of Creatine Hydrochloride-based products. Further research is warranted to

fully elucidate the impact of these physicochemical differences on the pharmacokinetic and

pharmacodynamic profiles of Creatine Hydrochloride in comparison to other forms of creatine.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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